N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide

• IUPAC Name: N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide
• InChI: InChI=1S/C13H20N2O3S/c1-10-4-5-11(6-12(10)19(16,17)14-3)15-7-13(2)8-18-9-13/h4-6,14-15H,7-9H2,1-3H3
• InChI Key: SNHNKPWOXHZUOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2(COC2)C)S(=O)(=O)NC
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide, also known as DMS, is a sulfonamide derivative that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to possess unique biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide is not fully understood, but it is believed to involve the formation of a covalent bond between the sulfonamide group and the target molecule. This covalent bond alters the properties of the target molecule, leading to changes in its function or activity.
Biochemical and Physiological Effects:
N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase, and to disrupt the function of ion channels. It has also been shown to induce apoptosis in cancer cells and to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide is its high selectivity for certain targets, which allows for specific labeling and visualization of biological systems. However, its use is limited by its potential toxicity and the need for careful optimization of experimental conditions.

Future Directions

There are many potential future directions for the study of N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide. One area of interest is the development of new synthetic methods that allow for the modification of its structure and properties. Another area of interest is the use of N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide as a tool for the study of disease mechanisms and drug discovery. Additionally, the development of new imaging techniques that utilize N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide as a fluorescent probe could have important applications in the field of biomedical research.

Synthesis Methods

N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 3-methyloxetan-3-ylmethylamine with 2,5-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its use as a fluorescent probe for imaging biological systems. N,2-dimethyl-5-[(3-methyloxetan-3-yl)methylamino]benzenesulfonamide has been found to selectively bind to certain proteins and nucleic acids, allowing for their visualization in living cells and tissues.